Cas no 946325-61-7 (6-2-(4-methoxyphenyl)ethyl-4-(4-propoxyphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione)

• Product Name: 6-2-(4-methoxyphenyl)ethyl-4-(4-propoxyphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione
• CAS No: 946325-61-7
• MF: C₂₄H₂₇N₃O₄
• MW: 421.488886117935
• CID: 5504510
• Update Time: 2025-07-15

6-2-(4-methoxyphenyl)ethyl-4-(4-propoxyphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 6-[2-(4-methoxyphenyl)ethyl]-4-(4-propoxyphenyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
• 6-2-(4-methoxyphenyl)ethyl-4-(4-propoxyphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

• Inchi： 1S/C24H27N3O4/c1-3-14-31-19-10-6-17(7-11-19)22-21-20(25-24(29)26-22)15-27(23(21)28)13-12-16-4-8-18(30-2)9-5-16/h4-11,22H,3,12-15H2,1-2H3,(H2,25,26,29)
• InChI Key： IRBJOPIWGFRSGY-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=C(OCCC)C=C2)C2C(=O)N(CCC3=CC=C(OC)C=C3)CC=2N1

Additional information on 6-2-(4-methoxyphenyl)ethyl-4-(4-propoxyphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

Introduction to Compound with CAS No. 946325-61-7 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 946325-61-7 is a highly intriguing molecule that has garnered significant attention in the field of pharmaceutical research. Its systematic name, 6-2-(4-methoxyphenyl)ethyl-4-(4-propoxyphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione, reflects its complex structural framework and potential biological significance. This molecule belongs to the pyrrolopyrimidine class of heterocycles, which are well-known for their diverse pharmacological properties and roles in drug development.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Pyrrolopyrimidines, in particular, have been extensively studied due to their ability to modulate various biological pathways. The compound in question exhibits a unique combination of functional groups, including methoxy and propoxy substituents on aromatic rings, which contribute to its distinct chemical and biological characteristics.

The structural features of this compound make it a promising candidate for further investigation in the field of medicinal chemistry. The presence of a pyrrolo[3,4-d]pyrimidine core suggests potential interactions with biological targets such as enzymes and receptors. This is particularly relevant given the increasing interest in structure-based drug design approaches. The dione moiety further enhances its potential as a pharmacophore by providing additional sites for hydrogen bonding and other non-covalent interactions.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and specificity of such compounds more accurately. Molecular docking studies have been instrumental in identifying potential binding pockets and understanding the mode of action of this compound. These studies suggest that it may interact with key enzymes involved in cancer metabolism and signal transduction pathways.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of reactive intermediates and requires precise control over reaction conditions. The use of advanced synthetic techniques has allowed researchers to produce this compound in sufficient quantities for further biological evaluation.

In vitro studies have begun to reveal the biological activity of this compound. Preliminary results indicate that it exhibits inhibitory effects on certain enzymes associated with inflammatory responses. This aligns with the growing interest in developing anti-inflammatory agents that target specific enzymatic pathways. Additionally, the compound shows promise as an antioxidant, which could be beneficial in combating oxidative stress-related diseases.

The potential applications of this compound extend beyond anti-inflammatory and antioxidant properties. Its structural similarity to known bioactive molecules suggests that it may also have utility in other therapeutic areas, such as neurodegenerative diseases and infectious disorders. Further research is needed to fully elucidate its spectrum of activity and potential side effects.

One of the most exciting aspects of this research is the potential for personalized medicine applications. By understanding how individual patients respond to such compounds, clinicians can tailor treatments to maximize efficacy while minimizing adverse effects. This approach aligns with the broader goals of precision medicine and represents a significant shift from traditional one-size-fits-all treatment paradigms.

The development of new drug candidates is a complex and lengthy process that involves multiple stages of testing and validation. However, the initial findings with this compound are encouraging enough to warrant further investment in its development. Collaborative efforts between academic researchers and industry partners will be crucial in moving this research from the laboratory to clinical trials.

The ethical considerations associated with drug development must also be addressed. Ensuring that research is conducted responsibly and with appropriate oversight is essential for maintaining public trust and advancing scientific progress. Transparent communication about the benefits and risks of new treatments will be key to fostering informed decision-making among patients and healthcare providers.

In conclusion, the compound with CAS number 946325-61-7 represents a promising addition to the growing library of novel heterocyclic molecules being explored for therapeutic applications. Its unique structure and preliminary biological activity make it an attractive candidate for further research. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for a wide range of health conditions.